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Compound of Interest

Compound Name: Glycol dimercaptoacetate

Cat. No.: B089767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and analysis of glycol dimercaptoacetate. It is intended to be a valuable resource
for researchers, scientists, and professionals involved in drug development and other
advanced scientific fields where this versatile molecule finds application.

Chemical Identity and Structure

Glycol dimercaptoacetate, also known by its IUPAC name 2-(2-sulfanylacetyl)oxyethyl 2-
sulfanylacetate, is a diester of ethylene glycol and thioglycolic acid.[1][2] It is a bifunctional
molecule containing two thiol (-SH) groups and two ester linkages, which impart its
characteristic reactivity.[3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 123-81-9[2]

IUPAC Name 2-(2-sulfanylacetyl)oxyethyl 2-sulfanylacetate[1]
Molecular Formula C6H1004S2[2]

SMILES C(COC(=0)CS)OC(=0)C9[1]

INChl=1S/C6H1004S2/c7-5(3-11)9-1-2-10-
6(8)4-12/h11-12H,1-4H2[1]

InChl

Ethylene glycol bis(mercaptoacetate), Ethylene

Synonyms o
glycol dithioglycolate, GDMA[1][4]

Below is a diagram illustrating the chemical structure of Glycol Dimercaptoacetate.
Caption: Chemical structure of Glycol Dimercaptoacetate.

Physicochemical Properties

Glycol dimercaptoacetate is a colorless to pale yellow liquid with a characteristic thiol odor.[3]
[5] Itis poorly soluble in water but miscible with alcohols and other organic solvents.[6][7]

Table 2: Physicochemical Properties of Glycol Dimercaptoacetate
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Property Value Reference(s)
Molecular Weight 210.27 g/mol [4]

Boiling Point 137-139 °C at 2 mmHg [2][6]

Melting Point Not available

Density 1.313 g/mL at 25 °C [2][6]

Refractive Index (n20/D)

1.522

[2]

Flash Point

>110 °C (>230 °F)

[2]

Vapor Pressure

0.62 Paat 25 °C

[4]

Solubility in Water

20 g/L at 20 °C

[6]7]

logP

0.6

[2]

Experimental Protocols
Synthesis: Esterification of Ethylene Glycol with

Thioglycolic Acid

Glycol dimercaptoacetate is synthesized via the Fischer esterification of ethylene glycol with

two equivalents of thioglycolic acid, typically in the presence of an acid catalyst and a solvent

that allows for the azeotropic removal of water to drive the reaction to completion.[6]

Experimental Workflow for Synthesis
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Reactants

Ethylene Glycol Thioglycolic Acid (2 eq.) p-Toluenesulfonic Acid Toluene

e

Combine reactants, catalyst, and solvent in a round-bottom flask with a Dean-Stark apparatus.

l

Heat the mixture to reflux to facilitate azeotropic removal of water.

:

Monitor the reaction progress by the amount of water collected.

Work-up

Cool the reaction mixture to room temperature.

l

Wash the organic layer with saturated sodium bicarbonate solution, then with brine.

l

Dry the organic layer over anhydrous sodium sulfate.

l

Filter to remove the drying agent.

l

Remove the solvent under reduced pressure.

Purification

Purify the crude product by vacuum distillation.

Glycol Dimercaptoacetate

Click to download full resolution via product page

Caption: General workflow for the synthesis of glycol dimercaptoacetate.
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Detailed Protocol:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark
apparatus, add ethylene glycol (1.0 equivalent), thioglycolic acid (2.0-2.2 equivalents), a
catalytic amount of an acid catalyst such as p-toluenesulfonic acid, and a suitable solvent
like toluene.

 Esterification: Heat the mixture to reflux. The water produced during the esterification will be
removed as an azeotrope with toluene and collected in the Dean-Stark trap.

e Monitoring: Continue the reaction until the theoretical amount of water has been collected,
indicating the completion of the reaction.

o Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory
funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium
bicarbonate to neutralize the acid catalyst, followed by water and then brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent like sodium
sulfate or magnesium sulfate. Filter off the drying agent and remove the solvent under
reduced pressure using a rotary evaporator to obtain the crude product.

Purification: Vacuum Distillation

The crude glycol dimercaptoacetate is typically purified by vacuum distillation to remove any
unreacted starting materials and byproducts.[8]

Detailed Protocol:
o Apparatus Setup: Assemble a vacuum distillation apparatus.

« Distillation: Heat the crude product under reduced pressure. Collect the fraction that distills at
the boiling point of glycol dimercaptoacetate (137-139 °C at 2 mmHg).[2]

Analytical Data
Spectroscopic Data
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The structure of glycol dimercaptoacetate can be confirmed using various spectroscopic
techniques.

Table 3: Spectroscopic Data of Glycol Dimercaptoacetate

. Key Features and
Technique . Reference(s)
Assignments

The spectrum is expected to
show a singlet for the ethylene
protons (O-CH2-CH2-O) and a
doublet and a triplet for the
1H NMR _ [7119]
methylene (S-CHz) and thiol
(SH) protons of the
mercaptoacetate groups,

respectively.

The spectrum will show distinct
signals for the carbonyl carbon
(C=0), the ethylene carbons

13C NMR (O-CH2-CH2-0), and the [9]
methylene carbon of the
mercaptoacetate group (S-
CH2).

Strong C=0 stretching
absorption around 1730-1750
cm~1 (ester), C-O stretching in
the 1250-1000 cm~1 region,
and a weak S-H stretching
band around 2550 cm~1.[6][9]

FT-IR (cm™1)

The mass spectrum will show
the molecular ion peak (M+)
and characteristic

Mass Spectrometry fragmentation patterns
resulting from the cleavage of
the ester and thioester bonds.
[10]
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Applications in Drug Development and Research

The unique chemical structure of glycol dimercaptoacetate, with its two reactive thiol groups,
makes it a valuable tool in drug development and various research applications.

Crosslinking Agent for Hydrogel Formation

Glycol dimercaptoacetate is widely used as a crosslinking agent in the formation of
hydrogels, particularly through thiol-ene click chemistry.[11][12] These hydrogels are
extensively investigated for controlled drug delivery applications. The thiol groups of glycol
dimercaptoacetate can readily react with polymers containing "ene" functional groups (e.g.,
vinyl or allyl groups) in the presence of a photoinitiator and UV light, or via a Michael addition
reaction.[11][13]

The resulting hydrogel network can encapsulate therapeutic agents, which are then released in
a controlled manner as the hydrogel swells or degrades. The density of the crosslinking, which
can be controlled by the concentration of glycol dimercaptoacetate, influences the mesh size
of the hydrogel and, consequently, the release rate of the encapsulated drug.[14][15]

Logical Relationship of Thiol-Ene Hydrogel Formation
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Components

Glycol Dimercaptoacetate (Thiol Source) Polymer with 'Ene' Groups Photoinitiator Therapeutic Agent

N\l

Mixing of Components

l

Initiation (e.g., UV light) -> Thiol-Ene Reaction

Drug-Loaded Hydrogel

Controlled Drug Release

Click to download full resolution via product page

Caption: Thiol-ene click chemistry for drug-loaded hydrogel formation.

Chelating Agent

The thiol groups in glycol dimercaptoacetate can act as effective chelating agents for heavy
metal ions.[2] This property is relevant in the development of treatments for heavy metal
poisoning, where the molecule can bind to toxic metals, facilitating their removal from the body.

[2]

Other Applications

Beyond drug development, glycol dimercaptoacetate is used in the synthesis of polymers
and as a curing agent for epoxy resins.[6] Its antioxidant properties also make it a useful
stabilizer in various formulations.[3]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b089767?utm_src=pdf-body-img
https://www.benchchem.com/product/b089767?utm_src=pdf-body
https://polymer.bocsci.com/product/glycol-dimercaptoacetate-cas-123-81-9-9436.html
https://polymer.bocsci.com/product/glycol-dimercaptoacetate-cas-123-81-9-9436.html
https://www.benchchem.com/product/b089767?utm_src=pdf-body
https://www.researchgate.net/figure/FTIR-spectrums-of-ethylene-glycol-a-and-EGDM-b_fig5_338868522
https://polysciences.com/pages/crosslinkers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Safety and Handling

Glycol dimercaptoacetate is harmful if swallowed, and can cause skin and serious eye
irritation.[2] It has a strong, unpleasant odor characteristic of thiols.[3] Appropriate personal
protective equipment, including gloves and safety glasses, should be worn when handling this
chemical. Work should be conducted in a well-ventilated area or a fume hood to avoid
inhalation of vapors.[16]

Conclusion

Glycol dimercaptoacetate is a versatile chemical with a rich chemistry stemming from its dual
thiol and ester functionalities. Its role as a crosslinking agent in the formation of hydrogels for
controlled drug release is of significant interest to the drug development community. The
information provided in this technical guide serves as a comprehensive resource for scientists
and researchers working with or considering the use of this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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